Self-assembly ultrathin films based on dendrimers
Chemical Communications Pub Date: 2000-03-08 DOI: 10.1039/A909441E
Abstract
A photosensitive ultrathin film with G1.5 PAMAM dendrimers (carboxylate salts) as polyanions and NDR (nitro-containing diazoresin) as polycations was fabricated via sequential deposition and subsequent UV irradiation which causes the linkage between the layers to change from ionic to covalent.
Recommended Literature
- [1] Contents list
- [2] Inside back cover
- [3] A combined picture from theory and experiments on water oxidation, oxygen reduction and proton pumping
- [4] A hierarchical 2D Ni–Mo–S nanosheet@nitrogen doped graphene hybrid as a Pt-free cathode for high-performance dye sensitized solar cells and fuel cells†
- [5] Enhanced CO2 sorption and selectivity by functionalization of a NbO-type metal–organic framework with polarized benzothiadiazole moieties†
- [6] Targeting the protein–protein interactions of the HIV lifecycle
- [7] Three-state fluorescence hydrochromism of a fluorophore–spacer–receptor system with variations in relative humidity†
- [8] Enhanced thermal management performance of nanofibrillated cellulose composite with highly thermally conductive boron phosphide†
- [9] Nanotopography regulates motor neuron differentiation of human pluripotent stem cells†
- [10] Evidence for a preferred conformation of the bicyclo[3,3,2]decane system
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 149669-53-4
-
CAS no.: 125804-28-6
-
CAS no.: 14651-42-4
-
CAS no.: 121080-96-4